Cas no 1539793-59-3 (3-Amino-3-(2-hydroxy-4,5-dimethylphenyl)propanoic acid)

3-Amino-3-(2-hydroxy-4,5-dimethylphenyl)propanoic acid is a specialized aromatic amino acid derivative featuring a hydroxy-substituted dimethylphenyl group. Its unique structure, combining an amino acid backbone with a phenolic hydroxyl and dimethyl substitution, makes it valuable as an intermediate in organic synthesis and pharmaceutical research. The compound’s hydroxyl group enhances solubility and reactivity, while the dimethylphenyl moiety contributes to steric and electronic modulation, useful in designing bioactive molecules. Its bifunctional nature (amine and carboxylate) allows for further derivatization, making it suitable for peptide modifications or ligand development. This compound is particularly relevant in medicinal chemistry for exploring structure-activity relationships in targeted drug design.
3-Amino-3-(2-hydroxy-4,5-dimethylphenyl)propanoic acid structure
1539793-59-3 structure
Product Name:3-Amino-3-(2-hydroxy-4,5-dimethylphenyl)propanoic acid
CAS No:1539793-59-3
MF:C11H15NO3
MW:209.241703271866
CID:6218431
PubChem ID:82611981
Update Time:2025-06-10

3-Amino-3-(2-hydroxy-4,5-dimethylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 1539793-59-3
    • 3-amino-3-(2-hydroxy-4,5-dimethylphenyl)propanoic acid
    • EN300-1847795
    • 3-Amino-3-(2-hydroxy-4,5-dimethylphenyl)propanoic acid
    • Inchi: 1S/C11H15NO3/c1-6-3-8(9(12)5-11(14)15)10(13)4-7(6)2/h3-4,9,13H,5,12H2,1-2H3,(H,14,15)
    • InChI Key: IBSAUKXEACUCKX-UHFFFAOYSA-N
    • SMILES: OC1=CC(C)=C(C)C=C1C(CC(=O)O)N

Computed Properties

  • Exact Mass: 209.10519334g/mol
  • Monoisotopic Mass: 209.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 83.6Ų

3-Amino-3-(2-hydroxy-4,5-dimethylphenyl)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1847795-0.05g
3-amino-3-(2-hydroxy-4,5-dimethylphenyl)propanoic acid
1539793-59-3
0.05g
$1212.0 2023-06-01
Enamine
EN300-1847795-0.1g
3-amino-3-(2-hydroxy-4,5-dimethylphenyl)propanoic acid
1539793-59-3
0.1g
$1269.0 2023-06-01
Enamine
EN300-1847795-0.25g
3-amino-3-(2-hydroxy-4,5-dimethylphenyl)propanoic acid
1539793-59-3
0.25g
$1328.0 2023-06-01
Enamine
EN300-1847795-0.5g
3-amino-3-(2-hydroxy-4,5-dimethylphenyl)propanoic acid
1539793-59-3
0.5g
$1385.0 2023-06-01
Enamine
EN300-1847795-1.0g
3-amino-3-(2-hydroxy-4,5-dimethylphenyl)propanoic acid
1539793-59-3
1g
$1442.0 2023-06-01
Enamine
EN300-1847795-2.5g
3-amino-3-(2-hydroxy-4,5-dimethylphenyl)propanoic acid
1539793-59-3
2.5g
$2828.0 2023-06-01
Enamine
EN300-1847795-5.0g
3-amino-3-(2-hydroxy-4,5-dimethylphenyl)propanoic acid
1539793-59-3
5g
$4184.0 2023-06-01
Enamine
EN300-1847795-10.0g
3-amino-3-(2-hydroxy-4,5-dimethylphenyl)propanoic acid
1539793-59-3
10g
$6205.0 2023-06-01

Additional information on 3-Amino-3-(2-hydroxy-4,5-dimethylphenyl)propanoic acid

Introduction to 3-Amino-3-(2-hydroxy-4,5-dimethylphenyl)propanoic acid (CAS No. 1539793-59-3)

3-Amino-3-(2-hydroxy-4,5-dimethylphenyl)propanoic acid, identified by the Chemical Abstracts Service registry number 1539793-59-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif with both amino and hydroxyl functional groups attached to a propyl backbone, coupled with a dimethylphenyl ring, presents a rich scaffold for further chemical manipulation and biological evaluation. The presence of these distinct chemical features makes it a promising candidate for exploring novel therapeutic applications, particularly in the realm of drug discovery and development.

The molecular structure of 3-Amino-3-(2-hydroxy-4,5-dimethylphenyl)propanoic acid can be described as a combination of several key pharmacophoric elements. The amino group (-NH₂) serves as a potential site for hydrogen bonding interactions with biological targets, while the hydroxyl group (-OH) introduces both polar characteristics and the possibility of further derivatization through esterification or etherification reactions. The propyl chain provides a flexible linker that can influence the compound's solubility and metabolic stability. Moreover, the dimethylphenyl ring, which is a substituted benzene ring with two methyl groups at positions 4 and 5, contributes to hydrophobic interactions and can modulate electronic properties, thereby affecting binding affinity to biological receptors.

In recent years, there has been growing interest in developing small-molecule inhibitors that target specific enzymes or receptors involved in critical biological pathways. The structural features of 3-Amino-3-(2-hydroxy-4,5-dimethylphenyl)propanoic acid make it an attractive starting point for designing molecules with potential therapeutic activity. For instance, the combination of an amino group and a hydroxyl group on the same carbon atom (a β-amino alcohol moiety) is commonly found in biologically active compounds, including natural products and synthetic drugs. This motif has been explored in various contexts, such as protease inhibition and receptor binding modulation.

One of the most compelling aspects of this compound is its potential to serve as a chiral building block in pharmaceutical synthesis. The presence of the dimethylphenyl ring introduces steric hindrance and electronic effects that can be leveraged to achieve enantioselective synthesis or to fine-tune the pharmacokinetic properties of derivative compounds. Chirality is a crucial factor in drug design, as many biologically active molecules exist as enantiomers with distinct pharmacological profiles. Therefore, 3-Amino-3-(2-hydroxy-4,5-dimethylphenyl)propanoic acid could be used to construct enantiomerically pure compounds with enhanced efficacy or reduced side effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of small molecules to biological targets with high accuracy. By leveraging these tools, scientists have been able to design novel derivatives of 3-Amino-3-(2-hydroxy-4,5-dimethylphenyl)propanoic acid that exhibit improved binding affinity or selectivity for specific enzymes or receptors. For example, virtual screening studies have identified several analogs of this compound that show promising activity against kinases or phosphatases implicated in cancer progression. These findings highlight the compound's potential as a scaffold for developing targeted therapies.

The synthesis of 3-Amino-3-(2-hydroxy-4,5-dimethylphenyl)propanoic acid represents another area of interest within synthetic organic chemistry. The construction of its unique framework requires careful consideration of reaction pathways and reagent selection to ensure high yield and purity. Modern synthetic strategies often employ transition metal-catalyzed reactions or asymmetric methods to introduce specific stereocenters efficiently. Such approaches not only streamline the synthetic process but also enhance the overall quality of the final product. Additionally, green chemistry principles are increasingly being integrated into synthetic protocols to minimize environmental impact while maintaining high chemical efficiency.

In conclusion, 3-Amino-3-(2-hydroxy-4,5-dimethylphenyl)propanoic acid (CAS No. 1539793-59-3) is a structurally intriguing compound with significant potential in pharmaceutical research and drug development. Its unique combination of functional groups and substituents makes it a versatile scaffold for designing novel bioactive molecules. As computational methods continue to advance and synthetic techniques become more sophisticated, the exploration of derivatives based on this compound will likely yield valuable insights into new therapeutic strategies across various disease areas.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd